Cas no 2172626-49-0 (5-(E)-2-nitroethenyl-1H-imidazole hydrochloride)

• Product Name: 5-(E)-2-nitroethenyl-1H-imidazole hydrochloride
• CAS No: 2172626-49-0
• MF: C₅H₆ClN₃O₂
• MW: 175.573039531708
• CID: 5194022
• PubChem ID: 132398702
• Update Time: 2025-05-20

5-(E)-2-nitroethenyl-1H-imidazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-[(E)-2-nitroethenyl]-1H-imidazole hydrochloride
• 5-(E)-2-nitroethenyl-1H-imidazole hydrochloride

• Inchi： 1S/C5H5N3O2.ClH/c9-8(10)2-1-5-3-6-4-7-5;/h1-4H,(H,6,7);1H
• InChI Key： RQFVOBHAAAMRLF-UHFFFAOYSA-N
• SMILES： C(C1NC=NC=1)=CN(=O)=O.Cl

Additional information on 5-(E)-2-nitroethenyl-1H-imidazole hydrochloride

Introduction to 5-(E)-2-nitroethenyl-1H-imidazole hydrochloride (CAS No. 2172626-49-0)

5-(E)-2-nitroethenyl-1H-imidazole hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2172626-49-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the imidazole class, a heterocyclic structure known for its broad range of biological activities and applications in drug development. The presence of a nitro group and an ethenyl side chain in its molecular framework imparts unique chemical properties, making it a promising candidate for further exploration in synthetic chemistry and bioactivity studies.

The molecular structure of 5-(E)-2-nitroethenyl-1H-imidazole hydrochloride consists of a central imidazole ring, which is a five-membered aromatic heterocycle containing two nitrogen atoms. This core structure is functionalized with a nitroethenyl side chain, enhancing its reactivity and potential interactions with biological targets. The hydrochloride salt form ensures better solubility and stability, facilitating its use in various chemical and biological assays.

In recent years, there has been growing interest in imidazole derivatives due to their versatile pharmacological properties. Imidazole-based compounds have been widely studied for their antimicrobial, antifungal, anti-inflammatory, and anticancer effects. The nitro group in 5-(E)-2-nitroethenyl-1H-imidazole hydrochloride adds an additional layer of reactivity, allowing for further chemical modifications and derivatization. These modifications can be tailored to enhance specific biological activities, making the compound a valuable scaffold for drug discovery.

One of the most compelling aspects of 5-(E)-2-nitroethenyl-1H-imidazole hydrochloride is its potential application in the development of novel therapeutic agents. The nitro group can undergo reduction to form an amine, which can then be further functionalized to create more complex molecules. This reactivity makes it an excellent candidate for exploring new synthetic pathways and developing drugs with improved efficacy and reduced side effects.

Recent studies have highlighted the importance of imidazole derivatives in medicinal chemistry. For instance, researchers have demonstrated that certain imidazole-based compounds exhibit potent inhibitory effects on enzymes involved in cancer cell proliferation. The structural features of 5-(E)-2-nitroethenyl-1H-imidazole hydrochloride, particularly the presence of the nitro group and the ethenyl side chain, suggest that it may have similar inhibitory properties. Further investigation into its biological activity could uncover new therapeutic possibilities.

The synthesis of 5-(E)-2-nitroethenyl-1H-imidazole hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the imidazole core, followed by functionalization with the nitroethenyl side chain. The final step involves converting the free base into its hydrochloride salt to improve stability and solubility.

In terms of applications, 5-(E)-2-nitroethenyl-1H-imidazole hydrochloride shows promise in both academic research and industrial drug development. Academic laboratories are exploring its potential as a lead compound for further derivatization, while pharmaceutical companies may consider it as a starting material for novel drug candidates. Its unique chemical properties make it a versatile tool for chemists and biologists alike.

The safety profile of 5-(E)-2-nitroethenyl-1H-imidazole hydrochloride is another critical aspect that warrants attention. While preliminary studies suggest that it is relatively stable under standard conditions, further toxicological evaluations are necessary to assess its potential hazards and safe handling guidelines. These studies will be essential for determining its suitability for use in various applications, including clinical trials.

As research continues to advance, the applications of 5-(E)-2-nitroethenyl-1H-imidazole hydrochloride are likely to expand. New synthetic methodologies may emerge that allow for more efficient production and modification of this compound, while collaborations between chemists and biologists could lead to novel discoveries in drug development. The combination of its unique structural features and promising biological activity makes it a compound worth watching in the years to come.